Cas no 191403-66-4 ((S)-1-Benzyl-4-hydroxy-2-pyrrolidinone)

• Product Name: (S)-1-Benzyl-4-hydroxy-2-pyrrolidinone
• CAS No: 191403-66-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00672872
• CID: 137499
• PubChem ID: 11074227
• Update Time: 2025-06-18

(S)-1-Benzyl-4-hydroxy-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (S)-1-Benzyl-4-hydroxypyrrolidin-2-one
• 1-BENZYL -4-HYDROXYPYRROLIDIN-2-ONE
• 1-Benzyl-4(S)-hydroxy-pyrrolidin-2-one
• 2-Pyrrolidinone,4-hydroxy-1-(phenylmethyl)-, (4S)-
• (4S)-1-benzyl-4-hydroxypyrrolidin-2-one
• (S)-4-Hydroxy-1-(phenylmethyl)-2-pyrrolidinone
• (4S)-4-Hydroxy-1-(phenylmethyl)-2-pyrrolidinone
• (S)-N-Benzyl
• (S)-N-Benzyl-4-hydroxypyrrolidone
• (S)-1-BENZYL-4-HYDROXYPYRROLIDINONE
• (S)-1-BENZYL-4-HYDROXY-2-PYRROLIDINONE
• (S)-N-Benzyl-4-hydroxy-2-pyrrolidinone
• 2-PYRROLIDINONE, 4-HYDROXY-1-(PHENYLMETHYL)-, (S)
• DTXSID40454245
• A848389
• 191403-66-4
• 2-Pyrrolidinone,4-hydroxy-1-(phenylmethyl)-,(4S)-
• AKOS006273116
• AS-11583
• (S)-N-Benzyl-4-hydroxypyrrolidone;1-Benzyl-4(S)-hydroxy-pyrrolidin-2-one
• 2-Pyrrolidinone, 4-hydroxy-1-(phenylmethyl)-, (4S)-
• OGAWUYQBXWYIJM-JTQLQIEISA-N
• CS-0171335
• SCHEMBL4922166
• MFCD00672872
• (S)-1-benzyl-4-hydroxy-2-pyrrolidinone, AldrichCPR
• (S)-1-Benzyl-4-hydroxy-2-pyrrolidinone

• MDL： MFCD00672872
• Inchi： 1S/C11H13NO2/c13-10-6-11(14)12(8-10)7-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2/t10-/m0/s1
• InChI Key： OGAWUYQBXWYIJM-JTQLQIEISA-N
• SMILES： O[C@H]1CC(N(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.261
• Melting Point: 107.5-108 ºC
• Boiling Point: 405 ºC
• Flash Point: 199 ºC
• Refractive Index: 1.615
• PSA: 40.54
• LogP: 0.71770

(S)-1-Benzyl-4-hydroxy-2-pyrrolidinone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature